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Compound of Interest

Compound Name: 1,3-Dibromo-2,4,6-trinitrobenzene

Cat. No.: B076181 Get Quote

An In-depth Technical Guide to 1,3-Dibromo-
2,4,6-trinitrobenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

characteristics of 1,3-Dibromo-2,4,6-trinitrobenzene. Due to the specialized nature of this

compound, some experimental data is not readily available in public literature. This guide

compiles all accessible information and provides theoretical context where experimental data is

absent.

Core Physical and Chemical Characteristics
1,3-Dibromo-2,4,6-trinitrobenzene is a highly substituted aromatic compound. Its properties

are dictated by the presence of two bromine atoms and three nitro groups on the benzene ring,

which lead to significant electron withdrawal and potential for high reactivity and energetic

properties.
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Property Value Source

Molecular Formula C₆HBr₂N₃O₆ [1]

Molecular Weight 370.897 g/mol [1]

Melting Point 136-137 °C [2]

Appearance
Yellow colored thin needles

(from acetic acid)
[2]

Boiling Point Data not available

Density Data not available

Solubility
Soluble in acetic acid (for

crystallization)
[2]

CAS Number 13506-78-0 [3]

Synthesis
A documented method for the synthesis of 1,3-Dibromo-2,4,6-trinitrobenzene involves the

direct nitration of 1,3-dibromobenzene.[2] While a detailed experimental protocol with specific

quantities and reaction conditions is not fully elaborated in the available literature, a general

procedure can be outlined.

Experimental Protocol: Synthesis of 1,3-Dibromo-2,4,6-
trinitrobenzene
Materials:

1,3-Dibromobenzene

Fuming nitric acid

Concentrated sulfuric acid

Acetic acid (for recrystallization)
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Procedure:

A nitrating mixture is prepared by carefully adding fuming nitric acid to concentrated sulfuric

acid under cooled conditions.

1,3-Dibromobenzene is slowly added to the nitrating mixture with constant stirring, while

maintaining a controlled temperature to prevent runaway reactions.

The reaction mixture is stirred for a specified period to allow for complete trinitration.

Upon completion, the reaction mixture is poured onto ice to precipitate the crude product.

The crude solid is collected by filtration and washed with water to remove residual acid.

The crude 1,3-Dibromo-2,4,6-trinitrobenzene is then purified by recrystallization from a

suitable solvent, such as acetic acid, to yield yellow, needle-like crystals.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.molbase.com/name/1,3-Dibromo-2,4,6-trinitrobenzol.html
https://pubs.rsc.org/en/content/articlelanding/2002/cc/b201224c/unauth
https://pubs.rsc.org/en/content/articlelanding/2002/cc/b201224c/unauth
https://pubs.rsc.org/en/content/articlelanding/2002/cc/b201224c/unauth
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9360558.htm
https://www.benchchem.com/product/b076181#physical-and-chemical-characteristics-of-1-3-dibromo-2-4-6-trinitrobenzene
https://www.benchchem.com/product/b076181#physical-and-chemical-characteristics-of-1-3-dibromo-2-4-6-trinitrobenzene
https://www.benchchem.com/product/b076181#physical-and-chemical-characteristics-of-1-3-dibromo-2-4-6-trinitrobenzene
https://www.benchchem.com/product/b076181#physical-and-chemical-characteristics-of-1-3-dibromo-2-4-6-trinitrobenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b076181?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

